![molecular formula C19H16F3N3O2S B460728 2-[[3-cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide CAS No. 626222-12-6](/img/structure/B460728.png)
2-[[3-cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
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Description
The compound “2-[[3-cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide” is a chemical compound with the molecular formula C16H18F3N3OS . It has a molecular weight of 357.4 g/mol . The compound contains several functional groups including a cyano group, a trifluoromethyl group, a sulfanyl group, and an acetamide group .
Molecular Structure Analysis
The compound has a complex structure with a cyclopenta[b]pyridin-2-yl core, which is substituted at the 3-position with a cyano group and at the 4-position with a trifluoromethyl group . The 2-position of the pyridine ring is linked to a sulfanyl group, which is further connected to an acetamide group .Physical And Chemical Properties Analysis
The compound has a computed XLogP3-AA value of 3.2, indicating its lipophilicity . It has 0 hydrogen bond donors and 7 hydrogen bond acceptors . The compound has a rotatable bond count of 5 . The exact mass and the monoisotopic mass of the compound are both 357.11226787 g/mol . The topological polar surface area of the compound is 82.3 Ų .Scientific Research Applications
New Synthetic Methods
Several studies have focused on the development of novel synthetic routes to create derivatives and analogs of the compound . For instance, Sirakanyan et al. (2017) explored new methods for synthesizing 3-Amino-6,7-Dihydro-5H-Cyclopenta[c]Pyridine-4-Carbonitriles, showcasing a versatile approach for generating compounds with potential biological activities (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2017). Similarly, Albratty et al. (2017) synthesized and investigated the antitumor activities of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives, revealing some compounds' promising inhibitory effects on different cell lines (Albratty, El-Sharkawy, & Alam, 2017).
Antimicrobial and Antitumor Activities
Research into the biological activities of compounds related to the chemical structure has shown promising results. Darwish et al. (2014) evaluated the antimicrobial activities of isoxazole-based heterocycles, indicating their potential as effective antibacterial and antifungal agents (Darwish, Atia, & Farag, 2014). Wang et al. (2015) modified a related compound to enhance its anticancer effects and reduce toxicity, demonstrating improved antiproliferative activities and lower acute oral toxicity in animal models (Wang et al., 2015).
Structural Analysis and Characterization
Moustafa and Girgis (2007) provided insights into the crystal structure determination of related compounds, contributing to a deeper understanding of their molecular configurations and potential interactions (Moustafa & Girgis, 2007). Such structural analyses are crucial for the design and development of new drugs with improved efficacy and reduced side effects.
properties
IUPAC Name |
2-[[3-cyano-4-(trifluoromethyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3N3O2S/c1-27-15-8-3-2-6-14(15)24-16(26)10-28-18-12(9-23)17(19(20,21)22)11-5-4-7-13(11)25-18/h2-3,6,8H,4-5,7,10H2,1H3,(H,24,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBINCXVGNXFSTA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)CSC2=NC3=C(CCC3)C(=C2C#N)C(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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